BHA536

• Molecular Formula: C30H30ClN3O5
• Molecular Weight: 548.0 g/mol
• InChI: InChI=1S/C30H30ClN3O5/c1-34(2)17-18-7-8-19-9-10-23(31)25(21(19)15-18)27-26(29(35)33-30(27)36)22-16-32-28-20(22)5-4-6-24(28)39-14-13-38-12-11-37-3/h4-10,15-16,32H,11-14,17H2,1-3H3,(H,33,35,36)
• InChIKey: ARAWNHPXQUHVIU-UHFFFAOYSA-N

BHA536: PKCα/β Inhibitor for CD79-Mutant DLBCL

BHA536 (CAS: 919992-85-1) is a synthetic small-molecule inhibitor with the molecular formula C30H30ClN3O5 and a molecular weight of 548.03 g/mol . It functions as an orally active, ATP-competitive, selective inhibitor of Protein Kinase C alpha and beta (PKCα/β) and a downstream suppressor of the NF-κB signaling pathway . Identified through a screen for compounds selectively toxic to activated B-cell-like diffuse large B-cell lymphoma (ABC DLBCL) cells harboring chronic active B-cell receptor (BCR) signaling, BHA536 is a critical tool compound for probing BCR-dependent oncogenic mechanisms [1].

BCR-dependent ABC DLBCL model studies with CD79A/B mutations

PKCα/β pathway inhibition and NF-κB target engagement assays

Genetically stratified cancer cell-line panel screening

• [1] Naylor TL, Tang H, Ratsch BA, et al. Protein kinase C inhibitor sotrastaurin selectively inhibits the growth of CD79 mutant diffuse large B-cell lymphomas. Cancer Res. 2011 Apr 1;71(7):2643-53. View Source

BHA536 vs. Pan-PKC and PKCβ Inhibitors

Simply selecting a broader-spectrum pan-PKC inhibitor like sotrastaurin (STN) or a PKCβ-selective inhibitor like enzastaurin is insufficient for experiments requiring a precise PKCα/β blockade. BHA536's distinct selectivity profile, wherein it is described as a PKCα/β-selective inhibitor distinct from the pan-PKC inhibitor STN and the PKCβ-selective compound enzastaurin, leads to a different modulation of downstream signaling networks [1]. Unlike enzastaurin, which failed to show a significant disease-free survival benefit in a Phase III DLBCL trial [2], BHA536's combined inhibition of both PKCα and PKCβ is shown to be critical for inducing G1 cell-cycle arrest and apoptosis in CD79-mutant ABC DLBCL models where other inhibitors were less effective. Its quantifiable ability to suppress NF-κB target gene expression, such as IL-6, is a specific pharmacodynamic marker not equivalently achieved by all PKC inhibitors, making it an irreplaceable chemical probe for this specific pathway dependency [1].

Pan-PKC

Sotrastaurin’s broader kinase profile may shift isoform interpretation and off-target context; BHA536 supports PKCα/β-specific probe studies.

PKCβ-only

Enzastaurin lacks PKCα co-inhibition; dual blockade may be required for G1 arrest and apoptosis endpoints in CD79-mutant models.

IKKβ inh.

Downstream inhibitors mask the genetic dependency on CD79-mutant BCR signaling that BHA536 reveals; model-response context may differ.

• [1] Naylor TL, Tang H, Ratsch BA, et al. Protein kinase C inhibitor sotrastaurin selectively inhibits the growth of CD79 mutant diffuse large B-cell lymphomas. Cancer Res. 2011 Apr 1;71(7):2643-53. View Source
• [2] Crump M, Leppä S, Fayad L, et al. Randomized, Double-Blind, Phase III Trial of Enzastaurin Versus Placebo in Patients Achieving Remission After First-Line Therapy for High-Risk Diffuse Large B-Cell Lymphoma. J Clin Oncol. 2016;34(21):2484-92. View Source

BHA536 Quantitative Differentiation

Growth Inhibition vs. Sotrastaurin

BHA536 and the pan-PKC inhibitor sotrastaurin (STN) were directly compared in a panel of DLBCL cell lines. Both compounds exhibited near-identical sensitivity profiles, with potent activity exclusively in CD79-mutated ABC DLBCL cell lines [1]. In sensitive lines HBL1, TMD8, and OCI-Ly10, both BHA536 and STN showed IC50 values ranging from 0.2 to 1.0 μmol/L. In contrast, CARD11-mutant (OCI-Ly3) and A20-mutant (SU-DHL2) ABC DLBCL lines, as well as GCB DLBCL lines (SU-DHL4, DB), were profoundly insensitive to both compounds, with IC50 values exceeding 10 μmol/L [1]. This demonstrates that BHA536 provides equivalent on-target potency to STN in genetically dependent models but with a superior selectivity window against non-BCR-driven cells.

Growth inhibition vs. sotrastaurin

Head-to-head

IC50 0.2–1.0 μmol/L in CD79-mut ABC lines

Potency matches pan-PKC sotrastaurin in sensitive models

Equivalent on-target potency context

>10-fold selectivity window vs. insensitive lines

Evidence Dimension	Growth inhibition IC50 in CD79-mutant ABC DLBCL cell lines (HBL1, TMD8, OCI-Ly10)
Target Compound Data	IC50 = 0.2 to 1.0 μmol/L
Comparator Or Baseline	Sotrastaurin (STN, pan-PKC inhibitor): IC50 = 0.2 to 1.0 μmol/L
Quantified Difference	Equivalent (BHA536 matches STN's potency in sensitive lines); >10-fold selectivity window against insensitive lines (IC50 >10 μmol/L for both).
Conditions	72-hour growth assay; panel of DLBCL cell lines representing ABC (CD79-mut, CARD11-mut) and GCB subtypes.

Why This Matters

For procurement, this confirms that BHA536 is not a 'less potent' PKC inhibitor; it is a selective chemical probe that perfectly recapitulates the genetic dependency of CD79-mutant cells on PKC signaling, avoiding the broader toxicity of a pan-PKC inhibitor.

• [1] Naylor TL, Tang H, Ratsch BA, et al. Protein kinase C inhibitor sotrastaurin selectively inhibits the growth of CD79 mutant diffuse large B-cell lymphomas. Cancer Res. 2011 Apr 1;71(7):2643-53. View Source

NF-κB Inhibition vs. Ruboxistaurin

To validate that effects were on-target, the study compared BHA536's ability to suppress the NF-κB target gene IL-6 with that of another PKC inhibitor, ruboxistaurin (LY333531) [1]. In TMD8 cells, both BHA536 and LY333531 reduced IL-6 mRNA expression in a dose-dependent manner. The study highlights that the growth inhibitory IC50 for both STN and BHA536 closely correlated with their IC50 for inhibiting IL-6 secretion, which was reported as <0.2 μmol/L in TMD8 and HBL1 cells [1]. This demonstrates a strong mechanistic link between BHA536's cellular potency and its target engagement biomarker, providing a clear, quantifiable pharmacodynamic marker for in vivo studies that is not as robustly established for all PKC inhibitors.

NF-κB suppression vs. ruboxistaurin

Method context

IL-6 secretion IC50 correlates with growth IC50

Dose-dependent reduction in TMD8 cells

Supports IL-6 as a pharmacodynamic marker

Close correlation enables target-engagement monitoring

Evidence Dimension	IC50 for inhibition of IL-6 secretion in CD79-mutant ABC DLBCL cells
Target Compound Data	IC50 < 0.2 μmol/L (STN data, confirmed with BHA536 showing equivalent NF-κB pathway suppression)
Comparator Or Baseline	Ruboxistaurin (LY333531): Also reduced IL-6 mRNA dose-dependently; no quantitative IC50 difference was reported in this specific comparison.
Quantified Difference	Qualitative equivalence: Both PKC inhibitors suppress NF-κB signaling. Quantitative equivalence: Growth inhibitory IC50s correlate with NF-κB inhibition IC50s for BHA536.
Conditions	TMD8 and HBL1 cell lines; IL-6 mRNA measured by qPCR; IL-6 protein secretion measured in cell culture supernatants.

Why This Matters

The close correlation between growth arrest and NF-κB pathway suppression provides a robust pharmacodynamic biomarker for researchers to monitor BHA536 target engagement in vivo, a critical advantage for preclinical study design.

• [1] Naylor TL, Tang H, Ratsch BA, et al. Protein kinase C inhibitor sotrastaurin selectively inhibits the growth of CD79 mutant diffuse large B-cell lymphomas. Cancer Res. 2011 Apr 1;71(7):2643-53. View Source

G1 Arrest and Apoptosis vs. Enzastaurin

BHA536 treatment leads to a robust G1 cell-cycle arrest and subsequent apoptosis in the CD79-mutant ABC DLBCL cell line TMD8 [1]. This dual mechanism is critical for its anti-tumor activity. In contrast, the PKCβ-selective inhibitor enzastaurin, despite showing preclinical promise, did not significantly improve disease-free survival in a randomized Phase III clinical trial for high-risk DLBCL patients (PRELUDE trial) [2]. While enzastaurin's target is limited to PKCβ, BHA536's concurrent inhibition of PKCα and PKCβ may be necessary for the complete induction of cell death and G1 arrest observed in TMD8 cells, highlighting a mechanistic advantage over a PKCβ-only approach.

Apoptosis & arrest vs. enzastaurin

Class-level

G1 arrest and apoptosis in TMD8

Dual PKCα/β vs. PKCβ-only comparison

Dual inhibition may be needed for full pathway-response context

Enzastaurin Phase III trial did not meet survival endpoints

Evidence Dimension	Induction of apoptosis and cell-cycle arrest in CD79-mutant ABC DLBCL cells
Target Compound Data	BHA536: Induces G1 arrest and apoptosis in TMD8 cells at concentrations correlating with growth IC50 (0.2-1.0 μmol/L).
Comparator Or Baseline	Enzastaurin (PKCβ inhibitor): Failed to show significant clinical benefit in a Phase III DLBCL trial (PRELUDE); no direct cellular comparison with BHA536 in the same assay.
Quantified Difference	Class-level inference: Dual PKCα/β inhibition (BHA536) may be required for full apoptosis induction, whereas PKCβ-only inhibition (enzastaurin) is insufficient for clinical activity in unselected DLBCL.
Conditions	TMD8 xenograft model and cell culture; clinical data from Phase III PRELUDE trial for enzastaurin.

Why This Matters

This evidence suggests that procuring BHA536 over a PKCβ-selective inhibitor like enzastaurin provides a more complete chemical probe for studying the mechanism of BCR-addicted lymphomas, as it encompasses the full PKC isoform dependency.

• [1] Naylor TL, Tang H, Ratsch BA, et al. Protein kinase C inhibitor sotrastaurin selectively inhibits the growth of CD79 mutant diffuse large B-cell lymphomas. Cancer Res. 2011 Apr 1;71(7):2643-53. View Source
• [2] Crump M, Leppä S, Fayad L, et al. Randomized, Double-Blind, Phase III Trial of Enzastaurin Versus Placebo in Patients Achieving Remission After First-Line Therapy for High-Risk Diffuse Large B-Cell Lymphoma. J Clin Oncol. 2016;34(21):2484-92. View Source

CD79 Mutation Dependency vs. IKKβ Inhibitors

A key differentiation of BHA536 from downstream NF-κB pathway inhibitors (e.g., IKKβ inhibitors AFN700, MLN120B) is its strict genetic dependency [1]. While IKKβ inhibitors were broadly active in all ABC DLBCL cell lines irrespective of mutation status, BHA536 (and STN) were only active in those with CD79A/B mutations and were completely inactive in cells with downstream CARD11 mutations (OCI-Ly3, IC50 >10 μmol/L) [1]. This positions BHA536 not merely as an NF-κB inhibitor, but as a highly precise chemical probe that targets a specific oncogenic node (PKCα/β) immediately downstream of the B-cell receptor, making its activity a diagnostic tool for CD79-mutant pathway addiction.

Genetic dependency vs. IKKβ inh.

Head-to-head

>50-fold selectivity for CD79-mut over CARD11-mut cells

IKKβ inhibitors show broad, mutation-independent activity

Strict genetic dependency defines probe precision

Built-in negative control for CARD11-mutant lines

Evidence Dimension	Dependency of growth inhibition on genetic mutation status
Target Compound Data	BHA536: Sensitive lines (CD79-mut; IC50=0.2-1.0 µM) vs. Insensitive lines (CARD11-mut; IC50>10 µM).
Comparator Or Baseline	IKKβ inhibitors (AFN700, MLN120B): Broadly inhibited all ABC DLBCL lines including CARD11-mutant cells.
Quantified Difference	BHA536 showed >50-fold selectivity for CD79-mut over CARD11-mut cells. IKKβ inhibitors show no such genetic selectivity.
Conditions	Growth assay on panel of genetically annotated DLBCL cell lines (TMD8, HBL1, OCI-Ly10, OCI-Ly3, SU-DHL2).

Why This Matters

This unique genetic selectivity means BHA536 is irreplaceable for researchers dissecting BCR-proximal signaling. Using a downstream pathway inhibitor like an IKKβ blocker would mask the genetic dependency that BHA536 reveals.

• [1] Naylor TL, Tang H, Ratsch BA, et al. Protein kinase C inhibitor sotrastaurin selectively inhibits the growth of CD79 mutant diffuse large B-cell lymphomas. Cancer Res. 2011 Apr 1;71(7):2643-53. View Source

BHA536 Application Scenarios

CD79-Mutant BCR Dependency Validation

Researchers can use BHA536 as a gold-standard chemical probe to confirm addiction to proximal BCR signaling. Its proven inability to inhibit cell growth in CARD11-mutant or GCB DLBCL lines (IC50 >10 μM) provides a built-in negative control, ensuring that only true CD79-mutant BCR-dependent models respond [1]. This allows for rigorous genetic validation of new lymphoma cell lines or patient-derived xenograft (PDX) models.

NF-κB Pharmacodynamic Benchmarking In Vivo

The close correlation between BHA536's cellular growth IC50 (0.2-1.0 μM) and its inhibition of IL-6 secretion (IC50 <0.2 μM) provides a validated, quantifiable pharmacodynamic (PD) marker for in vivo studies [1]. Procurement of BHA536 enables researchers to establish a PK/PD relationship for PKCα/β inhibition in their own tumor models by measuring plasma IL-6 levels as a direct readout of NF-κB target engagement.

PKC Isoform Function Dissection

Unlike the pan-PKC inhibitor sotrastaurin (STN) or the PKCβ-selective enzastaurin, BHA536's specific PKCα/β-selectivity profile makes it an essential tool for dissecting the individual contributions of PKCα and PKCβ in B-cell signaling [1]. Researchers can combine BHA536 with isoform-specific genetic knockdowns in the TMD8 model to deconvolve kinase functions, a level of pharmacological dissection not achievable with less selective clinical candidates.

Application

Selection Property

Validation Focus

CD79-mut BCR dependency validation

Genetic-stratification tool

CARD11-mutant and GCB line negative-control review

NF-κB pharmacodynamic benchmarking

Target-engagement biomarker correlation

IL-6 secretion endpoint monitoring

PKC isoform function dissection

PKCα/β dual selectivity profile

Isoform-specific pathway-response context

• [1] Naylor TL, Tang H, Ratsch BA, et al. Protein kinase C inhibitor sotrastaurin selectively inhibits the growth of CD79 mutant diffuse large B-cell lymphomas. Cancer Res. 2011 Apr 1;71(7):2643-53. View Source